3-(3,4-Dichlorophenyl)glutaric anhydride

• Molecular Formula: C11H8Cl2O3
• Molecular Weight: 259.08 g/mol
• IUPAC Name: 4-(3,4-dichlorophenyl)oxane-2,6-dione
• InChI: InChI=1S/C11H8Cl2O3/c12-8-2-1-6(3-9(8)13)7-4-10(14)16-11(15)5-7/h1-3,7H,4-5H2
• InChI Key: UOLHGGKIAWBSPT-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)OC1=O)C2=CC(=C(C=C2)Cl)Cl

Description

3-(3,4-Dichlorophenyl)glutaric anhydride is a useful research compound. Its molecular formula is C11H8Cl2O3 and its molecular weight is 259.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

3-(3,4-Dichlorophenyl)glutaric acid (100 g) was treated with acetyl chloride (300 mL) and the resulting mixture heated at reflux for 5 hours. The cooled reaction mixture was then azeotroped with toluene and concentrated under reduced pressure. The residue was slurried with diethyl ether (250 mL) and filtered to afford the title compound (86 g).

Synthesis routes and methods III

Procedure details

Heat a combination of the product of Step 2 (100 g) and acetyl chloride (300 mL) at reflux for 5 hours. Cool the reaction mixture, azeotrope with toluene, and concentrate under reduced pressure. Slurry he residue with Et2O (250 mL) and filter to afford 3-(3,4-dichlorophenyl)-glutaric anhydride (86 g).